Cas no 2757913-34-9 (2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757913-34-9
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• CID: 6465968
• PubChem ID: 165979175
• Update Time: 2025-11-01

2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153128
• 2757913-34-9
• 2-methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate
• 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H17NO4S/c1-10-6-8-12(9-7-10)21(17,18)20-14-5-3-4-13-15(14)16-11(2)19-13/h6-9,14H,3-5H2,1-2H3
• InChI Key： WXEORKFAMRSEJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2=C(CCC1)OC(C)=N2

Computed Properties

• Exact Mass: 307.08782920g/mol
• Monoisotopic Mass: 307.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate

Introduction to 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate (CAS No. 2757913-34-9)

2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate (CAS No. 2757913-34-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₆H₁₈N₂O₃S, and it has a molecular weight of approximately 306.38 g/mol.

The core structure of 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate consists of a tetrahydrobenzoxazole ring linked to a sulfonate group via a methylbenzene moiety. This combination of functional groups imparts the compound with a range of chemical and physical properties that make it an interesting candidate for various applications in drug discovery and development.

In recent years, the study of benzoxazoles has expanded due to their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The specific structure of 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate has been shown to exhibit potent activity against certain enzymes and receptors, making it a valuable tool in the investigation of molecular mechanisms underlying various diseases.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have demonstrated that 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins that mediate inflammation and pain. This property makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate has also shown potential as an antitumor agent. Research has indicated that this compound can selectively target and inhibit certain signaling pathways that are aberrantly activated in cancer cells. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. By modulating this pathway, 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells.

In addition to its therapeutic potential, 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate is also being studied for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and neuroinflammation by scavenging free radicals and modulating inflammatory responses. These findings suggest that it may have applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-yl 4-methylbenzene-1-sulfonate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the formation of the benzoxazole ring followed by functionalization with the sulfonate group. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is crucial for its potential use in clinical trials and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-4,5,6,7-tetrahydro-1,3-benzoxazol-4-y l 4-methylbenzene-1-sulfonate in various therapeutic contexts. Early results from these trials have been promising, with the compound demonstrating good pharmacokinetic properties and minimal side effects at therapeutic doses. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, 2-Methyl - 4 , 5 , 6 , 7 - tetrahydro - 1 , 3 - benz ox az ol - 4 - yl 4 - methylbe nz ene - 1 - sulf on ate (CAS No . 2757913 - 34 - 9) represents a promising molecule with diverse biological activities . Its unique structural features , combined with its potent anti-inflammatory , antitumor , and neuroprotective properties , make it an attractive candidate for further development in drug discovery . Ongoing research continues to uncover new applications for this compound , highlighting its potential to address unmet medical needs in various therapeutic areas .